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Compound of Interest

Compound Name: Tetrabutylammonium Perrhenate

Cat. No.: B107850

Essential Safety and Handling Guide for
Tetrabutylammonium Perrhenate

This guide provides immediate, essential safety protocols and logistical information for the
handling and disposal of Tetrabutylammonium Perrhenate. The following procedures are
designed to ensure the safety of researchers, scientists, and drug development professionals
by outlining necessary personal protective equipment, step-by-step operational plans, and
proper disposal methods.

Hazard Summary

Tetrabutylammonium Perrhenate is a chemical compound that requires careful handling due
to its potential health hazards. It is known to cause skin and eye irritation and may also lead to
respiratory irritation.[1][2] The compound is a combustible solid and is hygroscopic, meaning it
readily absorbs moisture from the air.[1][2]
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Hazard Statement GHS Classification
H315: Causes skin irritation Skin Irritation (Category 2)
H319: Causes serious eye irritation Eye Irritation (Category 2)
H335: May cause respiratory irritation STOT SE (Category 3)
Combustible Solid Storage Class 11
Hygroscopic Special Precaution

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to minimize exposure and
ensure personal safety. All handling of Tetrabutylammonium Perrhenate should be performed
within a certified chemical fume hood.[3][4]

Protection Type PPE Specification
Chemical safety goggles or a face shield in
Eye/Face o ]
combination with goggles must be worn.[1][5]
Chemically resistant gloves (e.g., nitrile) are
Hand required. Gloves must be inspected before use
and disposed of properly after handling.[1][6]
A NIOSH-approved N95 dust mask or higher-
Respiratory level respirator should be used to prevent
inhalation of the powder.[2]
A flame-resistant lab coat should be worn at all
Body times. Ensure clothing covers the body from the

shoulders to below the knees.[3][4][6]

Operational Plan: Step-by-Step Handling Protocol

This protocol details the safe handling of Tetrabutylammonium Perrhenate from preparation

to post-handling cleanup.
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1. Preparation and Setup:

e Location: All manipulations involving Tetrabutylammonium Perrhenate powder must be
conducted in a designated area within a certified chemical fume hood to control dust and
vapor.[3][4]

 Inert Atmosphere: Due to its hygroscopic nature, consider handling the compound under an
inert atmosphere (e.g., using a glovebox or Schlenk line) for moisture-sensitive applications.

[1]

o Emergency Equipment: Ensure an eyewash station and safety shower are readily accessible
and unobstructed.[7]

o Spill Kit: Have a spill kit ready, containing absorbent materials suitable for chemical powders.
2. Handling and Use:

» Weighing: Weigh the powder carefully to minimize the creation of dust. Use a tared, sealed
container for transport to the reaction vessel if possible.

o Transfer: Use spatulas or powder funnels to transfer the solid. Avoid pouring the powder,
which can generate dust.

o Safe Practices: Always wash hands thoroughly with soap and water after handling the
compound, even if gloves were worn.[1]

3. Post-Handling and Decontamination:
o Cleaning: Clean all contaminated surfaces thoroughly after use.

o Equipment: Decontaminate all glassware and equipment that came into contact with the
chemical.

o Clothing: Remove any contaminated clothing and wash it before reuse.[1]

Emergency Procedures and First Aid

Immediate and appropriate first aid is crucial in the event of an exposure.
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Exposure Route First Aid Protocol

Immediately flush eyes with plenty of water for
at least 15 minutes, holding eyelids open.

Eye Contact )
Remove contact lenses if present and easy to

do. Seek immediate medical attention.[1]

Immediately wash the affected area with plenty
_ of soap and water. Remove contaminated
Skin Contact ) o )
clothing. If skin irritation occurs, seek medical

advice.[1]

Move the person to fresh air and keep them in a

position comfortable for breathing. If the person

Inhalation ]
feels unwell, call a poison control center or
doctor.
) Do NOT induce vomiting. Rinse mouth with
Ingestion

water. Seek immediate medical attention.

Disposal Plan

The disposal of Tetrabutylammonium Perrhenate and its contaminated waste must be
handled responsibly to prevent environmental contamination and ensure regulatory

compliance.

=

. Waste Collection:

Collect all waste materials, including excess Tetrabutylammonium Perrhenate,
contaminated PPE (gloves, masks), and cleaning materials, in a designated and clearly

labeled hazardous waste container.

Avoid mixing this waste with other chemical waste streams unless compatibility is confirmed.

2. Labeling and Storage:

Label the waste container clearly as "Hazardous Waste: Tetrabutylammonium Perrhenate"

and include the associated hazard symbols.
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» Store the sealed waste container in a cool, dry, and well-ventilated secondary containment
area, away from incompatible materials.

3. Final Disposal:

e Dispose of the hazardous waste through your institution's Environmental Health and Safety
(EHS) office or a licensed chemical waste disposal contractor.

» Follow all local, state, and federal regulations for hazardous waste disposal. Never dispose
of this chemical down the drain.

Handling Workflow
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1. Preparation
- Work in Fume Hood
- Wear Full PPE
- Prepare Spill Kit

;

2. Handling
- Minimize Dust
- Use Spatula/Funnel
- Handle Under Inert Gas (if needed)

X 1

Iif Spill Occurs

Y

If Exposure Occurs

Spill Response Exposure Event
3. Use in Experiment - Evacuate & Alert - Use Eyewash/Shower
- Use Spill Kit - Seek Medical Aid

4. Decontamination
- Clean Workspace
- Decontaminate Glassware

5. Waste Collection
- Collect Solid Waste & PPE
- Place in Labeled Container

6. Disposal
- Contact EHS
- Follow Regulations

Click to download full resolution via product page

Caption: Workflow for handling Tetrabutylammonium Perrhenate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Tetrabutylammonium Perrhenate - Starshinechemical [starshinechemical.com]
o 2. Tetrabutylammonium perrhenate 98 16385-59-4 [sigmaaldrich.com]

¢ 3. pubs.acs.org [pubs.acs.org]

e 4. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]

e 5. Personal Protective Equipment in Chemistry | Environmental Health and Safety
[ehs.dartmouth.edu]

e 6. orgchemboulder.com [orgchemboulder.com]
e 7. datasheets.scbt.com [datasheets.scbt.com]

 To cite this document: BenchChem. [Personal protective equipment for handling
Tetrabutylammonium Perrhenate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b107850#personal-protective-equipment-for-handling-
tetrabutylammonium-perrhenate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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